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Compound of Interest

Compound Name: Hispidol

Cat. No.: B191410

For immediate reference, treat Hispidol as a hazardous chemical. Proper personal protective
equipment (PPE) should be worn at all times when handling this compound. Dispose of waste
through a licensed hazardous waste disposal service.

This document provides detailed procedural guidance for the safe handling and disposal of
Hispidol, a compound with potential therapeutic applications currently under investigation for
inflammatory bowel disease. The following protocols are designed to ensure the safety of
laboratory personnel and to minimize environmental impact.

Chemical and Physical Properties

A summary of the key quantitative data for Hispidol is presented in the table below. This
information is essential for understanding the compound's behavior and for making informed
decisions regarding its handling and disposal.
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Property Value
Molecular Formula C15H1004
Molecular Weight 254.24 g/mol
CAS Number 5786-54-9
Appearance Solid
Solubility in DMSO > 100 mg/mL
Solubility in Ethanol 10 mg/mL

Hazard Identification and Safety Precautions

While a comprehensive, universally adopted Safety Data Sheet (SDS) for Hispidol is not
readily available, information from suppliers and structurally related compounds, such as other
benzofuranone derivatives, indicates several potential hazards.[1][2][3][4][5] All personnel
handling Hispidol should operate under the assumption that it is a hazardous substance.

Potential Hazards:

Skin and Eye Irritation: May cause skin irritation and serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

Allergic Skin Reaction: May cause an allergic skin reaction.

Aquatic Toxicity: May be toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE):

To mitigate these risks, the following PPE must be worn at all times when handling Hispidol:
» Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat.
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o Respiratory Protection: If handling large quantities or if there is a risk of aerosolization, a
NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Procedures

The proper disposal of Hispidol and its associated waste is critical. Under no circumstances
should Hispidol or its solutions be disposed of down the drain. All waste must be collected and
disposed of as hazardous chemical waste.

Experimental Workflow for Hispidol Waste Disposal
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Caption: Workflow for the proper segregation and disposal of Hispidol waste.

Disposal of Solid Hispidol Waste

e Collection:

o Carefully collect all solid Hispidol waste, including unused compound, contaminated
spatulas, weigh boats, and absorbent materials from spills.

o Place the collected solid waste into a clearly labeled, dedicated hazardous waste
container. The container should be made of a material compatible with the waste.
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e Labeling:

o The waste container must be labeled with the words "Hazardous Waste" and the full
chemical name: "Hispidol ((Z)-6-hydroxy-2-((4-hydroxyphenyl)methylene)-3(2H)-
benzofuranone)".

o Include the date when the first waste was added to the container.
e Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials.

e Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

Disposal of Hispidol Solutions (DMSO or Ethanol)

e Collection:

o Pour all liquid waste containing Hispidol, including unused solutions and solvent rinses of
contaminated glassware, into a dedicated liquid hazardous waste container.

o Do not mix halogenated and non-halogenated solvent waste unless permitted by your
institution's waste management guidelines. Both DMSO and ethanol are non-halogenated.

e Labeling:

o Label the liquid waste container with "Hazardous Waste" and a complete list of its
contents, including "Hispidol" and the solvent used (e.g., "Dimethyl Sulfoxide" or
"Ethanol").

o Provide an estimated percentage of each component.

e Storage:
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o Keep the liquid waste container tightly sealed to prevent evaporation and spills.

o Store in a designated hazardous waste accumulation area, within secondary containment
if required.

e Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor for
proper disposal.

Decontamination of Glassware

¢ |nitial Rinse:

o Rinse glassware that has come into contact with Hispidol with a small amount of the
solvent used (DMSO or ethanol).

o Collect this initial rinseate as hazardous liquid waste.
e Secondary Wash:

o After the initial rinse, wash the glassware with an appropriate laboratory detergent and
water.

o The final rinse water can typically be disposed of down the drain, but consult your local
regulations and institutional policies.

Emergency Procedures

In the event of a spill or exposure, follow these procedures immediately:
e Spill:
o Evacuate the immediate area.

o If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill with an inert absorbent material (e.g., vermiculite, sand).

o Collect the absorbent material and place it in a sealed, labeled hazardous waste container.
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o For large spills, or if you are not equipped to handle the cleanup, contact your institution's
EHS or emergency response team immediately.

e Skin Contact:

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.

o Remove contaminated clothing.

o Seek medical attention.

o Eye Contact:

o Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding
the eyelids open.

o Seek immediate medical attention.

¢ Inhalation:

o Move the individual to fresh air.

o If breathing is difficult, administer oxygen.

o Seek medical attention.

 Ingestion:

o Do not induce vomiting.

o Rinse the mouth with water.

o Seek immediate medical attention.

By adhering to these procedures, researchers, scientists, and drug development professionals
can handle and dispose of Hispidol safely and responsibly, fostering a culture of safety and
environmental stewardship within the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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